Cas no 2171770-41-3 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid
• CAS No: 2171770-41-3
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6023169
• PubChem ID: 165503506
• Update Time: 2025-07-16

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid
• EN300-1473316
• 2171770-41-3
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)hex-4-ynoic acid

• Inchi： 1S/C26H26N2O5/c1-2-3-12-22(23(29)30)28-24(31)26(13-14-26)16-27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： ZRWVHDYSRFNGRW-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)CC#CC

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic Acid (CAS No. 2171770-41-3)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid, identified by its CAS number 2171770-41-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the development of novel drugs targeting various diseases. The intricate structure of this molecule, characterized by its multifaceted functional groups, makes it a subject of intense research and development.

The molecular framework of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid incorporates several key features that contribute to its potential biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests its utility in the construction of more complex biomolecules. Additionally, the amino methylcyclopropyl moiety introduces a rigid cyclic structure that can enhance binding affinity and selectivity in drug interactions. The hexynoic acid component further adds to the compound's complexity, providing a site for further chemical modifications and functionalization.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural attributes of 2-(1-(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ynoic acid make it a valuable candidate for such investigations. Researchers have been exploring its potential as an intermediate in the synthesis of more complex pharmacophores, leveraging its stability and reactivity under various chemical conditions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of the fluorene-based moiety and the cyclopropyl group creates a rigid core that can be modified to target specific biological receptors or enzymes. This flexibility allows chemists to design derivatives with enhanced potency and reduced side effects. For instance, studies have shown that analogs of this compound exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The hexynoic acid moiety provides an additional point of modification, enabling the introduction of polar or charged groups that can improve solubility and bioavailability. These modifications are crucial for developing drugs that can effectively cross biological barriers and reach their target sites within the body. The Fmoc group, while primarily used as a protecting group in peptide chemistry, also offers opportunities for further functionalization through deprotection steps, allowing for the creation of diverse molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(1-(9H-fluoren-9-yli)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ylnoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins with high affinity, suggesting its potential as an inhibitor or modulator. These insights have guided synthetic efforts toward optimizing its structure for improved pharmacological properties.

In addition to its role as a building block for drug development, this compound has also been investigated for its potential applications in materials science. The rigid structure and multiple functional groups make it a candidate for designing polymers or coatings with unique properties. For example, researchers have explored its use in creating stimuli-responsive materials that can change their behavior in response to external stimuli such as light or temperature.

The synthesis of 2-(1-(9H-fluoren-9-yli)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ylnoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex molecular framework efficiently.

The growing body of research on this compound underscores its significance in modern chemistry and biomedicine. As our understanding of its properties continues to expand, new applications and derivatives are likely to emerge, further solidifying its role as a cornerstone in pharmaceutical innovation. The interdisciplinary nature of this research highlights the importance of collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of molecules like 2-(1-(9H-fluoren-9-yli)methoxycarbonyl}amino)methylcyclopropyl}formamido)hex-4-ylnoic acid.